Cas no 6373-60-0 (1,2-naphthoquinone-2-oxime)

• Product name: 1,2-naphthoquinone-2-oxime
• CAS No: 6373-60-0
• MF: C₁₀H₇NO₂
• MW: 173.16800
• CID: 2671274
• PubChem ID: 8592

1,2-naphthoquinone-2-oxime Chemical and Physical Properties

Names and Identifiers

• 1,2-naphthoquinone-2-oxime
• 1,2-Naphthalenedione 2-oxime
• [1,2]Naphthochinon-2-oxim
• [1,2]naphthoquinone-2-oxime
• 2-nitroso-1-naphthol
• 2-nitroso-1-naphthalenol
• SCHEMBL104099
• NSC-5034
• CI 76610
• BETA-NITROSO-ALPHA-NAPHTHO
• SCHEMBL13743297
• EN300-21703
• NS00020993
• 2-NITROSO-1-NAPHTHOL [HSDB]
• betaNitrosoalphanaphthol
• STL453610
• BRN 1867919
• .beta.-Nitrosonaphthol
• 1,2-naphthoquinone 2-oxime
• 1Naphthalenol, 2nitroso
• beta-Nitrosonaphthol
• SCHEMBL9864105
• EINECS 205-064-5
• Gambine R
• Naphthalenol, nitroso-
• NSC5034
• DTXSID4059625
• AI3-60169
• D91664
• 2-NITROSONAPHTHO
• .BETA.-NITROSO-.ALPHA.-NAPHTHO
• 6373-60-0
• DB-042119
• AS-58754
• 1,2-Naphthalenedione, 2-oxime
• 2-(Hydroxyimino)naphthalen-1(2H)-one
• MFCD00003932
• CC0S5HO41V
• 2-Nitroso-1-naphthol, 95%
• NSC 5034
• 205-064-5
• beta-Nitroso-alpha-naphthol
• SCHEMBL21758015
• (E)-2-(hydroxyimino)naphthalen-1(2H)-one
• .beta.-Nitroso-.alpha.-naphthol
• UNII-CC0S5HO41V
• 132-53-6
• 2-NITROSO-1-HYDROXYNAPHTHALENE
• 2Nitrosonaphthol
• HSDB 5477
• AKOS000121259
• WLN: L66J BQ CNO
• AC-18345
• 4-07-00-02418 (Beilstein Handbook Reference)
• N0267
• DTXCID4034075
• YEXILJQLXICIPV-PKNBQFBNSA-N
• 2-nitrosonaphthalen-1-ol
• C.I. 76610
• DTXSID401318701
• Q27275395
• 1-Naphthalenol, 2-nitroso-
• nitrosonaphthol
• 2-Nitrosonaphthol
• 1Naphthol, 2nitroso
• 2-NITROSO-1-NAPHTHOL
• 1-Naphthol, 2-nitroso-

• Inchi： InChI=1S/C10H7NO2/c12-10-8-4-2-1-3-7(8)5-6-9(10)11-13/h1-6,12H
• InChI Key： SYUYTOYKQOAVDW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66000
• LogP: 1.72630

1,2-naphthoquinone-2-oxime Security Information

1,2-naphthoquinone-2-oxime Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Additional information on 1,2-naphthoquinone-2-oxime

Comprehensive Guide to 1,2-Naphthoquinone-2-oxime (CAS No. 6373-60-0): Properties, Applications, and Innovations

1,2-Naphthoquinone-2-oxime (CAS No. 6373-60-0) is a specialized organic compound with a unique molecular structure, combining the characteristics of a naphthoquinone backbone and an oxime functional group. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, analytical chemistry, and material science. Researchers and industry professionals frequently search for terms like "1,2-naphthoquinone-2-oxime synthesis," "6373-60-0 applications," and "naphthoquinone derivatives," reflecting its growing relevance in scientific and industrial domains.

The chemical properties of 1,2-Naphthoquinone-2-oxime make it a valuable intermediate in the production of dyes, pharmaceuticals, and chelating agents. Its ability to form stable complexes with metal ions has led to its use in colorimetric assays and sensor technologies. Recent studies have explored its potential in green chemistry initiatives, aligning with the global push for sustainable chemical processes. Keywords such as "metal ion detection" and "eco-friendly chelators" highlight its role in addressing contemporary environmental challenges.

In the field of material science, 1,2-Naphthoquinone-2-oxime has been investigated for its photochromic and electrochemical properties. Innovations in smart materials and energy storage systems have sparked interest in its redox behavior, with searches like "naphthoquinone-based polymers" and "6373-60-0 electrochemical performance" trending in academic databases. Its compatibility with nanotechnology applications further expands its utility, particularly in the development of advanced coatings and conductive films.

The synthesis of 1,2-Naphthoquinone-2-oxime typically involves the reaction of 1,2-naphthoquinone with hydroxylamine, a process optimized for high yield and purity. Industrial queries often focus on "large-scale production of 6373-60-0" and "cost-effective synthesis routes," underscoring the demand for scalable manufacturing methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with quality standards.

From a commercial perspective, 1,2-Naphthoquinone-2-oxime is supplied by leading chemical manufacturers and laboratory suppliers, with certifications like ReagentPlus® and ACS grade available for research purposes. The compound's stability under controlled conditions makes it a reliable choice for long-term storage, addressing common concerns about "6373-60-0 shelf life" and "handling precautions."

Looking ahead, the potential of 1,2-Naphthoquinone-2-oxime in biomedical research is an emerging area of exploration. Preliminary studies suggest its derivatives may exhibit bioactive properties, prompting searches for "naphthoquinone-oxime biological activity" and "6373-60-0 in drug development." As interdisciplinary research continues to uncover new applications, this compound remains a focal point for innovation across multiple scientific disciplines.